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  4. N-Benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
N-Benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide N-Benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 723747-09-9
VCID: VC0458906
InChI: InChI=1S/C22H21N7OS2/c1-13-24-19-18-15-9-5-6-10-16(15)32-20(18)28-21(29(19)27-13)25-26-22(28)31-12-17(30)23-11-14-7-3-2-4-8-14/h2-4,7-8H,5-6,9-12H2,1H3,(H,23,30)
SMILES: CC1=NN2C(=N1)C3=C(N4C2=NN=C4SCC(=O)NCC5=CC=CC=C5)SC6=C3CCCC6
Molecular Formula: C22H21N7OS2
Molecular Weight: 463.6g/mol

N-Benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide

CAS No.: 723747-09-9

Main Products

VCID: VC0458906

Molecular Formula: C22H21N7OS2

Molecular Weight: 463.6g/mol

N-Benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide - 723747-09-9

CAS No. 723747-09-9
Product Name N-Benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
Molecular Formula C22H21N7OS2
Molecular Weight 463.6g/mol
IUPAC Name N-benzyl-2-[(9-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
Standard InChI InChI=1S/C22H21N7OS2/c1-13-24-19-18-15-9-5-6-10-16(15)32-20(18)28-21(29(19)27-13)25-26-22(28)31-12-17(30)23-11-14-7-3-2-4-8-14/h2-4,7-8H,5-6,9-12H2,1H3,(H,23,30)
Standard InChIKey DXMKEDOYRJIERC-UHFFFAOYSA-N
SMILES CC1=NN2C(=N1)C3=C(N4C2=NN=C4SCC(=O)NCC5=CC=CC=C5)SC6=C3CCCC6
Canonical SMILES CC1=NN2C(=N1)C3=C(N4C2=NN=C4SCC(=O)NCC5=CC=CC=C5)SC6=C3CCCC6
PubChem Compound 1002197
Last Modified Nov 11 2021
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